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Chemical Identity and Source of Sapindoside B

The table below summarizes the basic chemical and sourcing information for Sapindoside B.

Property Details

IUPAC Name (3β,4α)-23-Hydroxy-3-[(O-β-D-xylopyranosyl-(1→3)-O-6-deoxy-α-L-
mannopyranosyl-(1→2)-α-L-arabinopyranosyl)oxy]olean-12-en-28-oic acid [1]

Molecular
Formula

C₄₆H₇₄O₁₆ [1]

Molecular Weight 883.07 g/mol [1]

CAS Registry
Number

30994-75-3 [1]

Natural Source Leaves of Acanthopanax sieboldianus (synonym for Eleutherococcus
sieboldianus) [2] [3]

Co-isolated
Compounds

Sieboldianoside A & B, kalopanax-saponins A & B, saponin A, CP3, and

kaempferol 3-O-rutinoside [2]
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Reconstructed Isolation and Workflow

Based on the foundational study [2], the general process for isolating saponins like Sapindoside B involves

extraction, fractionation, and purification. The following diagram outlines this logical workflow.

Key Techniques (Details Not Fully Provided in Sources)

Start: Dried Leaves of
Acanthopanax sieboldianus

Extraction

Crude Saponin Extract

Liquid-Liquid Partitioning

Saponin-Enriched Fraction
(n-butanol phase)

Chromatographic Separation
(e.g., Column Chromatography)

Identification & Structural Elucidation
(IR, NMR, MS)

End: Purified Sapindoside B

Click to download full resolution via product page

Generalized workflow for isolating Sapindoside B, with key technical details unspecified in available

literature.

The original study [2] used spectral (likely NMR and MS) and chemical evidence to determine the structure

of Sapindoside B. The elucidated structure is an oleanolic acid derivative with a specific trisaccharide chain

[2] [1].
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Bioactive Properties of Sapindoside B

While your focus is on isolation, subsequent research on Sapindoside B from other plants suggests

significant bioactivity, which may be of interest for your drug development work.

Bioactive
Property

Findings & Mechanism Research Context

Synergistic
Antibacterial

Displays potent, synergistic antibacterial activity with

Sapindoside A against Cutibacterium acnes by
disrupting the bacterial cell membrane and fatty acid

synthesis [4] [5].

Studied in saponins from

Sapindus mukorossi, not
A. sieboldianus [4].

Cytotoxicity Shows potential cytotoxicity against various human

cancer cell lines, with activity comparable to the drug
cisplatin [6].

Studied in saponins from

seeds of Nigella sativa var.
hispidula [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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